Cas no 145182-74-7 (Benzoic acid,2-amino-5-(methoxymethoxy)-)

• Product Name: Benzoic acid,2-amino-5-(methoxymethoxy)-
• CAS No: 145182-74-7
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 101816
• PubChem ID: 19092994
• Update Time: 2025-04-18

Benzoic acid,2-amino-5-(methoxymethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-amino-5-(methoxymethoxy)-
• 145182-74-7
• Benzoic acid, 2-amino-5-(methoxymethoxy)- (9CI)
• SCHEMBL9348732
• 2-Amino-5-(methoxymethoxy)benzoic acid

• Inchi： 1S/C9H11NO4/c1-13-5-14-6-2-3-8(10)7(4-6)9(11)12/h2-4H,5,10H2,1H3,(H,11,12)
• InChI Key： GLFSDWXLOVJPIV-UHFFFAOYSA-N
• SMILES： O(COC)C1C=CC(=C(C(=O)O)C=1)N

Computed Properties

• Exact Mass: 197.06883
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• PSA: 81.78